2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione
Overview
Description
2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione is not fully understood. However, it has been suggested that the compound may exert its anti-tumor and anti-inflammatory effects by inhibiting the activity of certain enzymes and proteins involved in cell signaling pathways. It may also modulate the immune system and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, it has low toxicity and is relatively easy to synthesize. However, one of the limitations is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.
Future Directions
There are several future directions for the research and development of 2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione. One potential direction is to investigate its use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies can be conducted to understand its mechanism of action and to identify potential targets for drug development. Furthermore, the compound can be modified to improve its efficacy and reduce its toxicity.
Scientific Research Applications
2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential applications in various fields of science. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. Additionally, it has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxyisoindole-1,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H18N2O5S/c1-32-18-14-13-17-19(22(18)33-2)25(31)28(24(17)30)26-27-20(15-9-5-3-6-10-15)23(34-26)21(29)16-11-7-4-8-12-16/h3-14H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJZGIDGRLYBPAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C(=O)N(C2=O)C3=NC(=C(S3)C(=O)C4=CC=CC=C4)C5=CC=CC=C5)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H18N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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